Cas no 2411237-86-8 (N-(2-cyclopropyloxolan-2-yl)methylbut-2-ynamide)

• Product Name: N-(2-cyclopropyloxolan-2-yl)methylbut-2-ynamide
• CAS No: 2411237-86-8
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5683431
• PubChem ID: 165766690
• Update Time: 2025-07-08

N-(2-cyclopropyloxolan-2-yl)methylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

• Z3614824299
• N-[(2-cyclopropyloxolan-2-yl)methyl]but-2-ynamide
• 2411237-86-8
• EN300-26575374
• N-(2-cyclopropyloxolan-2-yl)methylbut-2-ynamide

• Inchi： 1S/C12H17NO2/c1-2-4-11(14)13-9-12(10-5-6-10)7-3-8-15-12/h10H,3,5-9H2,1H3,(H,13,14)
• InChI Key： GADITJFWQRUPEH-UHFFFAOYSA-N
• SMILES： O1CCCC1(CNC(C#CC)=O)C1CC1

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-(2-cyclopropyloxolan-2-yl)methylbut-2-ynamide

N-(2-Cyclopropyl-oxolan-2-yl)Methylbut-2-ynamide: A Comprehensive Overview

N-(2-Cyclopropyl-oxolan-2-yl)methylbut-2-ynamide, with the CAS number 2411237-86-8, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features, which include a cyclopropyl group and an oxolan ring, making it a valuable candidate for various applications, particularly in the development of novel pharmaceuticals.

The chemical structure of N-(2-Cyclopropyl-oxolan-2-yl)methylbut-2-ynamide is composed of a butynamide backbone with a substituted cyclopropyl oxolan ring. The presence of these functional groups imparts specific chemical and biological properties that are crucial for its potential therapeutic applications. The cyclopropyl group, known for its strain energy and unique reactivity, can influence the compound's stability and reactivity in different environments. Meanwhile, the oxolan ring, a six-membered ring with an oxygen atom, provides additional structural rigidity and can enhance the compound's binding affinity to specific biological targets.

Recent studies have highlighted the potential of N-(2-Cyclopropyl-oxolan-2-yl)methylbut-2-ynamide in various therapeutic areas. One notable application is in the field of neurodegenerative diseases. Research has shown that compounds with similar structural motifs can modulate key enzymes involved in neurodegeneration, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These enzymes play critical roles in the breakdown of acetylcholine, a neurotransmitter essential for cognitive function. By inhibiting these enzymes, N-(2-Cyclopropyl-oxolan-2-yl)methylbut-2-ynamide may help maintain higher levels of acetylcholine, potentially slowing down the progression of diseases like Alzheimer's.

In addition to its potential in neurodegenerative diseases, N-(2-Cyclopropyl-oxolan-2-yl)methylbut-2-ynamide has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular diseases and autoimmune disorders. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). This anti-inflammatory activity suggests that N-(2-Cyclopropyl-oxolan-2-yl)methylbut-2-ynamide could be a promising candidate for developing new treatments for inflammatory conditions.

The synthesis of N-(2-Cyclopropyl-oxolan-2-yl)methylbut-2-ynamide involves several steps, each carefully optimized to ensure high yield and purity. The initial step typically involves the formation of the cyclopropyl oxolan ring through a series of reactions, including cyclization and substitution. Subsequently, the butynamide moiety is introduced through coupling reactions with appropriate reagents. The entire synthesis process is designed to be scalable and cost-effective, making it suitable for large-scale production if needed.

Pharmacokinetic studies have provided valuable insights into the behavior of N-(2-Cyclopropyl-oxolan-2-yl)methylbut-2-yam ide in biological systems. These studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic properties, such as a reasonable half-life and low clearance rate. These characteristics are essential for ensuring that the compound can effectively reach its target sites in the body and exert its therapeutic effects over an extended period.

Despite its promising potential, further research is needed to fully understand the safety profile of N-(2-Cyclopropyl-o xolan - 2 - y l ) methylbut - 2 - ynamide . Preclinical studies have demonstrated that the compound is generally well-tolerated at therapeutic doses, with minimal side effects observed. However, comprehensive toxicological evaluations are still ongoing to ensure that it meets all safety standards required for clinical use.

In conclusion, N-( 2 - Cycloprop y l - ox o lan - 2 - y l ) methylbut - 2 - ynamide (CAS No. 2411 1 37 - 86 - 8) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features and favorable biological properties make it an attractive candidate for further development in various therapeutic areas. As research continues to advance our understanding of this compound, it holds significant potential to contribute to the discovery and development of new pharmaceuticals that can improve human health.